(4-(4-Chlorophenyl)piperazin-1-yl)(1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl)methanone

• IUPAC Name: [4-(4-chlorophenyl)piperazin-1-yl]-[1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl]methanone
• InChI: InChI=1S/C26H28ClN5O2/c27-21-6-8-22(9-7-21)30-14-16-32(17-15-30)26(33)20-10-12-31(13-11-20)24-18-25(29-19-28-24)34-23-4-2-1-3-5-23/h1-9,18-20H,10-17H2
• InChI Key: LGMFEWSTJCDXAY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCN(CC2)C3=CC=C(C=C3)Cl)C4=CC(=NC=N4)OC5=CC=CC=C5
• Molecular Formula: C26H28ClN5O2
• Molecular Weight: 478.0 g/mol

Description

(4-(4-Chlorophenyl)piperazin-1-yl)(1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C26H28ClN5O2 and its molecular weight is 477.99. The purity is usually 95%.
BenchChem offers high-quality (4-(4-Chlorophenyl)piperazin-1-yl)(1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-(4-Chlorophenyl)piperazin-1-yl)(1-(6-phenoxypyrimidin-4-yl)piperidin-4-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antituberculosis Applications

Derivatives of the compound have been synthesized and evaluated for their anticancer and antituberculosis activities. For instance, a study synthesized derivatives using the reductive amination method and found that some compounds exhibited significant antituberculosis and anticancer activities, with particular compounds showing effectiveness against human breast cancer cell lines and Mycobacterium tuberculosis (Mallikarjuna, Padmashali, & Sandeep, 2014).

Structural Chemistry Insights

Another study focused on the crystal structure of an adduct formed with similar derivatives, highlighting the complex interactions within these molecules and their potential implications for drug design (Revathi et al., 2015).

Neuroprotective Effects

Research into aryloxyethylamine derivatives, which share structural similarities, has shown potential neuroprotective effects against cell death induced by glutamate in vitro, and some compounds demonstrated significant neuroprotection in vivo against acute cerebral ischemia (Zhong et al., 2020).

Antimicrobial Activity

Synthesized derivatives have also been evaluated for their antimicrobial activities, showing variable and modest activity against bacterial and fungal strains, suggesting potential utility in addressing antimicrobial resistance (Patel, Agravat, & Shaikh, 2011).

Antileukemic Activity

In the realm of leukemia research, certain piperidine derivatives were synthesized and exhibited antiproliferative activity against human leukemia cells, suggesting their potential as antileukemic agents (Vinaya et al., 2011).